Cas no 898794-12-2 (3-Cyano-3'-pyrrolidinomethyl benzophenone)
898794-12-2 structure
Product Name:3-Cyano-3'-pyrrolidinomethyl benzophenone
CAS No:898794-12-2
MF:C19H18N2O
MW:290.359024524689
MDL:MFCD03842015
CID:879265
PubChem ID:24724789
Update Time:2025-04-19
3-Cyano-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
- 3-CYANO-3'-PYRROLIDINOMETHYL BENZOPHENONE
- 3-CYANO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
- 3-{3-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
- MFCD03842015
- 3-cyano-3'-pyrrolidinomethylbenzophenone
- DTXSID30643186
- 898794-12-2
- AKOS016020606
- 3-Cyano-3'-pyrrolidinomethyl benzophenone
-
- MDL: MFCD03842015
- Inchi: 1S/C19H18N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h3-8,11-12H,1-2,9-10,14H2
- InChI Key: VDYVGRXUMWOZSY-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCCC1
Computed Properties
- Exact Mass: 290.14200
- Monoisotopic Mass: 290.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.10000
- LogP: 3.32298
3-Cyano-3'-pyrrolidinomethyl benzophenone Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Cyano-3'-pyrrolidinomethyl benzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204776-1g |
3-cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 204776-2g |
3-cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 204776-5g |
3-cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| TRC | C095665-250mg |
3-Cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C095665-500mg |
3-Cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Chemenu | CM528893-1g |
3-Cyano-3'-pyrrolidinomethyl benzophenone |
898794-12-2 | 95% | 1g |
$433 | 2023-01-01 | |
| abcr | AB364801-1 g |
3-Cyano-3'-pyrrolidinomethyl benzophenone, 97%; . |
898794-12-2 | 97% | 1g |
€932.90 | 2023-04-26 | |
| abcr | AB364801-1g |
3-Cyano-3'-pyrrolidinomethyl benzophenone, 97%; . |
898794-12-2 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364801-2g |
3-Cyano-3'-pyrrolidinomethyl benzophenone, 97%; . |
898794-12-2 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| abcr | AB364801-2 g |
3-Cyano-3'-pyrrolidinomethyl benzophenone, 97%; . |
898794-12-2 | 97% | 2g |
€1677.00 | 2023-04-26 |
3-Cyano-3'-pyrrolidinomethyl benzophenone Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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